Cas no 71267-22-6 ((S)-N-Nitroso Anatabine)

• Product name: (S)-N-Nitroso Anatabine
• CAS No: 71267-22-6
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 565572
• PubChem ID: 51291

(S)-N-Nitroso Anatabine Chemical and Physical Properties

Names and Identifiers

• 2,3'-Bipyridine,1,2,3,6-tetrahydro-1-nitroso-, (2S)-
• (S)-N-Nitroso Anatab
• (S)-N-Nitroso Anatabine
• (S)-N-Nitrosoanatabine solution
• 3-[(2S)-1-nitroso-3,6-dihydro-2H-pyridin-2-yl]pyridine
• N-Nitrosoanatabine
• 2,3'-Bipyridine,1,2,3,6-tetrahydro-1-nitroso
• NAT
• 2,3'-BIPYRIDINE, 1,2,3,6-TETRAHYDRO-1-NITROSO-, (S)-
• 1426174-82-4
• 2,3'-Bipyridine, 1,2,3,6-tetrahydro-1-nitroso-, (2S)-
• N'-NITROSOANATABINE [IARC]
• NS00127221
• 1,2,3,6-Tetrahydro-1-nitroso-2,3'-bipyridine
• 71267-22-6
• DTXSID70221442
• (S)-N-Nitroso Anatabine (1.0 mg/ml in Acetonitrile)
• N'-NITROSOANATABINE
• (S)-N-Nitroso Anatabine-d4
• (2S)-1-nitroso-1,2,3,6-tetrahydro-2,3'-bipyridine
• UNII-7V3JJ391AU
• SCHEMBL14999155
• 2,3'-Bipyridine, 1,2,3,6-tetrahydro-1-nitroso-
• CCRIS 6154
• 7V3JJ391AU
• N'-NITROSOANATABINE (IARC)
• 3-((2S)-1-nitroso-3,6-dihydro-2H-pyridin-2-yl)pyridine
• DTXCID70143933
• ZJOFAFWTOKDIFH-JTQLQIEISA-N

• Inchi： InChI=1S/C10H11N3O/c14-12-13-7-2-1-5-10(13)9-4-3-6-11-8-9/h1-4,6,8,10H,5,7H2/t10-/m0/s1
• InChI Key： ZJOFAFWTOKDIFH-JTQLQIEISA-N
• SMILES： C1C=CCN(C1C2=CN=CC=C2)N=O

Computed Properties

• Exact Mass: 189.09000
• Monoisotopic Mass: 189.090212
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6
• XLogP3: 1.3

Experimental Properties

• Density: 1.1654 (rough estimate)
• Boiling Point: 324.47°C (rough estimate)
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• Refractive Index: 1.4830 (estimate)
• PSA: 45.56000
• LogP: 2.00390
• Color/Form: 1.0 mg/mL in acetonitrile

(S)-N-Nitroso Anatabine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302 + H332-H319
• Warning Statement： P210-P305+P351+P338
• Hazardous Material transportation number：UN 1648 3 / PGII
• WGK Germany：2
• Hazard Category Code： 11-20/21/22-36
• Safety Instruction： 16-36/37
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on (S)-N-Nitroso Anatabine

Compound Introduction: (S)-N-Nitroso Anatabine (CAS No. 71267-22-6)

(S)-N-Nitroso Anatabine, identified by the chemical compound code CAS No. 71267-22-6, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical research and biochemical studies. This compound belongs to the class of nitrosated alkaloids, which are derivatives of naturally occurring substances with potential therapeutic applications. The nitroso group introduces unique electronic and steric properties, making (S)-N-Nitroso Anatabine a subject of intense interest for its possible role in modulating biological pathways.

The stereochemistry of (S)-N-Nitroso Anatabine is particularly noteworthy, as the (S)-configuration often influences the compound's interaction with biological targets. In recent years, advancements in chiral synthesis have enabled more precise production of enantiomerically pure forms, such as this specific isomer. This precision is crucial for understanding the pharmacological profile of nitrosated alkaloids, as different stereoisomers can exhibit vastly different biological activities.

Current research in the biochemical domain has highlighted the potential of nitrosated derivatives in addressing neurological and cardiovascular disorders. Studies indicate that compounds like (S)-N-Nitroso Anatabine may interact with neurotransmitter systems, offering insights into their potential as neuroprotective agents. The nitroso moiety is known to enhance solubility and metabolic stability, which are critical factors in drug development.

One of the most compelling aspects of (S)-N-Nitroso Anatabine is its structural similarity to anatabine, a naturally occurring alkaloid found in certain plants. However, the introduction of a nitroso group modifies its pharmacokinetic and pharmacodynamic properties, potentially expanding its therapeutic window. Preliminary in vitro studies have demonstrated that (S)-N-Nitroso Anatabine exhibits inhibitory effects on specific enzymes involved in inflammation and oxidative stress, suggesting its utility in anti-inflammatory therapies.

The synthesis of (S)-N-Nitroso Anatabine involves multi-step organic transformations, with careful attention paid to maintaining stereochemical integrity throughout the process. Modern synthetic methodologies, including asymmetric catalysis and flow chemistry, have improved the efficiency and scalability of producing this compound. These advancements are essential for conducting larger-scale pharmacological studies and clinical trials.

In addition to its potential therapeutic applications, (S)-N-Nitroso Anatabine has attracted interest for its role as a biochemical probe. Researchers use it to investigate the mechanisms of action of nitrosated compounds and to develop new analytical techniques for studying reactive nitrogen species in biological systems. The compound's unique reactivity allows scientists to probe redox signaling pathways, which are implicated in various diseases.

The future direction of research on (S)-N-Nitroso Anatabine is likely to focus on optimizing its pharmacological properties and exploring novel formulations for drug delivery. Nanotechnology-based delivery systems could enhance bioavailability and targeted action, making it more effective in treating complex diseases. Collaborative efforts between chemists, biochemists, and clinicians will be crucial in translating laboratory findings into clinical applications.

Regulatory considerations also play a significant role in advancing compounds like (S)-N-Nitroso Anatabine into clinical use. Compliance with Good Manufacturing Practices (GMP) ensures that synthetic batches are consistent and free from impurities, which is critical for safety and efficacy assessments. Regulatory bodies require comprehensive toxicological data before approving new drugs for human use, necessitating rigorous preclinical studies.

The environmental impact of producing and handling (S)-N-Nitroso Anatabine must also be addressed. Sustainable synthetic routes that minimize waste and hazardous byproducts are increasingly important in pharmaceutical manufacturing. Green chemistry principles can guide the development of eco-friendly processes without compromising yield or purity standards.

In conclusion, (S)-N-Nitroso Anatabine (CAS No. 71267-22-6) represents a promising area of research with significant potential for therapeutic applications. Its unique structural features and interactions with biological systems make it a valuable tool for both academic research and drug development efforts. As our understanding of nitrosated compounds grows, so too will the opportunities for innovation in medicine.